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Compound of Interest

Compound Name: GERMANIUM(1V) ETHOXIDE

Cat. No.: B1143578

An In-depth Technical Guide to Germanium(lV)
Ethoxide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Germanium(lV) ethoxide, also known as tetraethoxygermane.[1][2] The
information is intended for researchers, scientists, and professionals in drug development who
may utilize this compound in various applications, including as a precursor in materials science.

Molecular and Physical Properties

Germanium(lV) ethoxide is a colorless liquid organometallic compound.[2][3] It is a high-purity
precursor used in solution-based and vapor-phase deposition processes. Key physical and
chemical properties are summarized in the table below.
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Property Value

Molecular Formula CsH20GeO4[1][2]

Linear Formula Ge(OCz2Hs)4[3][4]
Molecular Weight 252.88 g/mol [2][3][4]
Appearance Colorless liquid[2][3]
Density 1.14 g/mL at 25 °C[3][4]
Melting Point -72 °C[2][3]

Boiling Point 185.5 °C[2][3]
Refractive Index (n20/D) 1.407[3][4]

Flash Point 49 °C (121 °F)

Chemical Properties and Reactivity
Solubility and Stability

Germanium(lV) ethoxide is soluble in anhydrous alcohol and benzene.[3] It is sensitive to
moisture and will hydrolyze in water.[3] Due to this moisture sensitivity, it should be handled
under a dry, inert atmosphere.[5]

Hydrolysis

A key chemical property of Germanium(lV) ethoxide is its reactivity with water, which leads to
the formation of germanium dioxide (GeO3z) and ethanol.[3] This hydrolysis reaction is the basis
for its use in sol-gel processes. The reaction proceeds as follows:

Ge(OCzHs)a + 2H20 - GeO:2 + 4C2Hs0OH[3]

The rate of this reaction is influenced by factors such as pH, water concentration, and
temperature, allowing for control over the structure of the resulting material.

Applications in Materials Science
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Germanium(lV) ethoxide is a vital precursor for synthesizing germanium-containing materials.
[6] Its primary application is in sol-gel processes to produce high-purity germanium dioxide thin
films, which are used in the manufacturing of optical fibers due to their high refractive index.[3]
[6] It is also utilized in the creation of photosensitive materials and germanium oxide
nanoparticles for applications in electronics and photonics.[3][6]

Experimental Protocols
Synthesis of Germanium(lV) Ethoxide

A common method for the synthesis of Germanium(lV) ethoxide involves the reaction of
Germanium(IV) chloride with anhydrous ethanol.[3][6][7] The ethoxy groups from ethanol
substitute the chlorine atoms on the germanium tetrachloride, yielding Germanium(IV)
ethoxide and hydrochloric acid as a byproduct.

Reaction: GeCls + 4C2HsOH - Ge(OCzHs)a + 4HCI

lllustrative Workflow for Synthesis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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